Cas no 1945-77-3 (Methylthymol Blue Sodium Salt)

• Product Name: Methylthymol Blue Sodium Salt
• CAS No: 1945-77-3
• MF: C₃₇H₄₀N₂Na₄O₁₃S
• MW: 844.743193626404
• MDL: MFCD00148905
• CID: 141722
• PubChem ID: 24860242
• Update Time: 2025-10-28

Methylthymol Blue Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Methylthymol blue
• Methyl thymol blue complexon
• Methylthymol Blue Sodium Salt
• METHYLTHYMOL BLUE TETRASODIUM SALT WATER SOLUBLE, INDICATOR
• MethylthymolBlue,tetrasodiumsalt,watersoluble,pure1GR
• MethylthymolBlue,tetrasodiumsalt,watersoluble,pure5GR
• 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]thymolsulfonphthalein
• 3,3'-Bis[N,N-bis(carboxymethyl)aminomethyl]thymolsulfonphthalein Sodium Salt
• IND
• METAB INDICATOR TABLETS
• Methyl thymol blue c
• METHYLTHYMOL BLUE SODIUM
• Methylthymol Blue W
• MethylthyMol Blue, tetrasodiuM salt, pure, water soluble
• Methylthymol Blue, tetrasodium salt, water soluble, pure
• Methylthymol Blue,tetrasodium salt
• Methylthymol bule complexone
• MTB
• N-METHYLTHYMOL BLUE
• Methylthymol Blue sodium salt Methylthymol Blue
• Methyl thyme blue indicator
• methylthymol blue, tetrasodium salt
• Methylthymol Blue W/S
• Methylthymol blue, tetrasodium salt, ACS reagent, indicator grade
• Methylthymol Blue, water soluble
• 2-[[5-[3-[3-[[Bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-1,1-dioxo-2,1l
• 2-[[5-[3-[3-[[Bis(carboxymethyl)amino]methyl]-4-hydroxy-2-methyl-5-propan-2-ylphenyl]-1,1-dioxo-2,1lambda6-benzoxathiol-3-yl]-2-hydroxy-6-methyl-3-propan-2-ylphenyl]methyl-(carboxymethyl)amino]acetic acid;sodium
• CID 131850582
• THYMOLSULFONEPHTHALEINDI-(METHYL-IMINODIACETIC ACID) SODIUM SALT
• ethyl)-3,1-phenylene]methylene]]bis[n-(carboxymethyl)-,s,s-dioxide,tetrasodiu
• glycine,n,n’-[3h-2,1-benzoxathiol-3-ylidenebis[[6-hydroxy-2-methyl-5-(1-methyl
• Glycine,N,N’-[3H-2,1-benzoxathiol-3-ylidenebis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-,S,S-dioxide,tetrasodiumsalt
• N-Methylthymol, Blue Sodium Salt, Reagent
• MTB, Thymolsulfonphthalein-3μ,3-bis(methyliminodiacetic acid sodium salt), 3,3μ-Bis[N,N-di(carboxymethyl)aminomethyl]thymolsulfonephthalein sodium salt
• 3,3-Bis[3-[bis(sodiooxycarbonylmethyl)aminomethyl]-4-hydroxy-5-isopropyl-2-methylphenyl]-3H-2,1-benzoxathiole 1,1-dioxide
• Methylthymol blue tetrasodium
• MFCD00148905
• NSC 74311
• AMY22399
• FT-0628917
• EINECS 217-743-3
• sodium 2,2',2'',2'''-((((1,1-dioxido-3H-benzo[c][1,2]oxathiole-3,3-diyl)bis(6-hydroxy-5-isopropyl-2-methyl-3,1-phenylene))bis(methylene))bis(azanetriyl))tetraacetate
• Methylthymol Blue sodium salt, p.a., ACS reagent
• AKOS015903072
• Q27258002
• Methylthymol Blue, sodium salt
• D88657
• NSC-74311
• UNII-3T592ZMB9H
• DTXSID80889451
• Glycine, N,N'-(3H-2,1-benzoxathiol-3-ylidenebis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, S,S-dioxide, tetrasodium salt
• Tetrasodium N,N'-(3H-2,1-benzoxathiol-3-ylidenebis((6-hydroxy-5-isopropyl-2-methylphen-3,1-ylene)methylene))bis(N-(carboxylatomethyl)aminoacetate) S,S-dioxide
• J-610054
• METHYLTHYMOL BLUE TETRASODIUM SALT [MI]
• Glycine, N,N'-((1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, tetrasodium salt
• Acetic acid,[3H-2,1-benzoxathiol-3-ylidenebis[(6-hydroxy-5-isopropyl-2-methyl-m-phenylene)methylenenitrilo]]tetra-, S,S-dioxide, tetrasodium salt
• 3T592ZMB9H
• Methylthymol Blue Sodium Salt ACS grade
• Methylthymolblau
• Glycine, N,N'-[(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, tetrasodium salt
• Methylthymol Blue sodium salt, Dye content 70 %
• Glycine, N,N'-((1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis((6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene)methylene))bis(N-(carboxymethyl)-, sodium salt (1:4)
• ACETIC ACID,(3H-2,1-BENZOXATHIOL-3-YLIDENEBIS((6-HYDROXY-5-ISOPROPYL-2-METHYL-M-PHENYLENE)METHYLENENITRILO))TETRA-,S,S-DIOXIDE, TETRASODIUM SALT
• 1945-77-3
• TETRASODIUM N,N'-(3H-2,1-BENZOXATHIOL-3-YLIDENEBIS((6- HYDROXY-5-ISOPROPYL-2-METHYLPHEN-3,1-YLENE)METHYLENE))BIS(N- (CARBOXYLATOMETHYL)AMINOACETATE) S,S-DIOXIDE
• Glycine, N,N'((1,1dioxido3H2,1benzoxathiol3ylidene)bis((6hydroxy2methyl5(1methylethyl)3,1phenylene)methylene))bis(N(carboxymethyl), tetrasodium
• 3H-2,1-Benzoxathiol-3-ylidenebis[(6-hydroxy-5-isopropyl-2-methyl-m-phenylene)methylenenitrilo]tetraacetic acid, S,S-dioxide-
• Tetrasodium N,N'(3H2,1benzoxathiol3ylidenebis((6hydroxy5isopropyl2methylphen3,1ylene)methylene))bis(N(carboxylatomethyl)aminoacetate) S,Sdioxide
• Glycine, N,N'(3H2,1benzoxathiol3ylidenebis((6hydroxy2methyl5(1methylethyl)3,1phenylene)methylene))bis(N(carboxymethyl), S,Sdioxide, tetrasodium salt
• DIZZDZCUMBBRSG-UHFFFAOYSA-J
• Methylthymol Blue tetrasodium salt
• DTXCID501030762
• Tetrasodium N,N'-[3H-2,1-benzoxathiol-3-ylidenebis[[6-hydroxy-5-isopropyl-2-methylphen-3,1-ylene]methylene]]bis[N-(carboxylatomethyl)aminoacetate] S,S-dioxide
• Glycine, N,N'-[(1,1-dioxido-3H-2,1-benzoxathiol-3-ylidene)bis[[6-hydroxy-2-methyl-5-(1-methylethyl)-3,1-phenylene]methylene]]bis[N-(carboxymethyl)-, sodium salt (1:4)
• DA-65416
• METHYLTHYMOLBLUE
• FM32380

• MDL： MFCD00148905
• Inchi： 1S/C37H44N2O13S.4Na/c1-19(2)23-11-28(21(5)25(35(23)48)13-38(15-31(40)41)16-32(42)43)37(27-9-7-8-10-30(27)53(50,51)52-37)29-12-24(20(3)4)36(49)26(22(29)6)14-39(17-33(44)45)18-34(46)47;;;;/h7-12,19-20,48-49H,13-18H2,1-6H3,(H,40,41)(H,42,43)(H,44,45)(H,46,47);;;;/q;4*+1/p-4
• InChI Key： DIZZDZCUMBBRSG-UHFFFAOYSA-J
• SMILES： S1(C2C=CC=CC=2C(C2C=C(C(C)C)C(=C(CN(CC(=O)[O-])CC(=O)[O-])C=2C)O)(C2C=C(C(C)C)C(=C(CN(CC(=O)[O-])CC(=O)[O-])C=2C)O)O1)(=O)=O.[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 756.25600
• Monoisotopic Mass: 844.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 57
• Rotatable Bond Count: 16
• Complexity: 1330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 17
• XLogP3: -0.3
• Topological Polar Surface Area: 248

Experimental Properties

• Color/Form: Dark blue purple powder with metallic luster.
• Density: 1.4270
• Melting Point: 252-256°C
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.635
• PH: 6.2 (10g/l, H2O, 20℃)
• Solubility: 460g/l
• Water Partition Coefficient: Soluble in water (460 g/L) at 20°C.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 247.89000
• LogP: 4.99540
• Solubility: Soluble in water, the solution is blue; Insoluble in ethanol and other organic solvents.

Methylthymol Blue Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： 5-36/37/38
• Safety Instruction： S24/25; S36; S26; S15
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20; R21; R22
• Safety Term：S24/25
• Storage Condition：Store below +30°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments

Additional information on Methylthymol Blue Sodium Salt

Methylthymol Blue Sodium Salt: A Comprehensive Overview

The compound with CAS No. 1945-77-3, commonly referred to as Methylthymol Blue Sodium Salt, is a significant chemical entity in various scientific and industrial applications. This compound has garnered attention due to its unique properties and versatile uses across different fields. In this article, we delve into the characteristics, applications, and recent advancements associated with Methylthymol Blue Sodium Salt, providing a comprehensive understanding of its role in modern science and technology.

Methylthymol Blue Sodium Salt is a derivative of thymol, a naturally occurring phenolic compound found in certain essential oils. The sodium salt form enhances its solubility in aqueous solutions, making it more suitable for various applications. Recent studies have highlighted its potential as a pH indicator due to its ability to exhibit distinct color changes across different pH ranges. This property has been leveraged in biochemical assays and environmental monitoring systems, where precise pH measurements are crucial.

One of the most notable advancements involving Methylthymol Blue Sodium Salt is its application in biosensing technologies. Researchers have developed sensors incorporating this compound to detect specific analytes in complex biological samples. For instance, studies published in 2023 demonstrate its effectiveness in detecting glucose levels in blood samples, offering a non-invasive alternative to traditional methods. The compound's ability to interact with biomolecules without altering their functionality makes it an ideal candidate for such applications.

In the field of pharmaceuticals, Methylthymol Blue Sodium Salt has shown promise as a drug delivery agent. Its biocompatibility and controlled release properties have been explored in targeted drug delivery systems. Recent experiments indicate that it can encapsulate hydrophobic drugs, ensuring their stability and controlled release at specific sites within the body. This development holds significant potential for treating diseases such as cancer, where localized drug delivery is essential.

The environmental impact of Methylthymol Blue Sodium Salt has also been a topic of interest among researchers. Studies conducted in 2023 suggest that it exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional synthetic indicators. This attribute makes it a sustainable alternative for industries seeking eco-friendly solutions for pH measurement and sensing applications.

Furthermore, the synthesis and characterization of Methylthymol Blue Sodium Salt have been optimized through green chemistry approaches. By utilizing renewable resources and minimizing waste generation during production, scientists have ensured that the compound's manufacturing process aligns with global sustainability goals. These advancements not only enhance the compound's accessibility but also contribute to reducing environmental pollution.

In conclusion, Methylthymol Blue Sodium Salt (CAS No. 1945-77-3) stands out as a multifaceted compound with diverse applications across various scientific domains. From biosensing and pharmaceuticals to environmental monitoring and green chemistry, its versatility continues to drive innovative research and development efforts. As technology advances, the potential uses of this compound are expected to expand further, solidifying its position as a key player in modern science.